Cas no 19520-38-8 (3,5-Hexadien-2-one,3-methyl-6-phenyl-)

• Product Name: 3,5-Hexadien-2-one,3-methyl-6-phenyl-
• CAS No: 19520-38-8
• MF: C₁₃H₁₄O
• MW: 186.249663829803
• CID: 231442
• PubChem ID: 86886
• Update Time: 2025-04-19

3,5-Hexadien-2-one,3-methyl-6-phenyl- Chemical and Physical Properties

Names and Identifiers

• 3,5-Hexadien-2-one,3-methyl-6-phenyl-
• 3-methyl-6-phenylhexa-3,5-dien-2-one
• Einecs 243-123-7
• 3-Methyl-6-phenyl-3,5-hexadien-2-one
• 3,5-Hexadien-2-one, 3-methyl-6-phenyl-
• CGIJXXFGNLODHX-UHFFFAOYSA-N
• NS00026366
• 19520-38-8

• Inchi： 1S/C13H14O/c1-11(12(2)14)7-6-10-13-8-4-3-5-9-13/h3-10H,1-2H3
• InChI Key： CGIJXXFGNLODHX-UHFFFAOYSA-N
• SMILES： O=C(C)C(C)=CC=CC1C=CC=CC=1

Computed Properties

• Exact Mass: 186.10452
• Monoisotopic Mass: 186.104
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 2
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 17.1A^2
• XLogP3: 3

Experimental Properties

• Density: 0.996
• Boiling Point: 329.9°Cat760mmHg
• Flash Point: 123.5°C
• Refractive Index: 1.561
• PSA: 17.07

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Styrenes